3-morpholin-4-ylsulfonyl-N-(1H-1,2,4-triazol-5-yl)benzamide

• IUPAC Name: 3-morpholin-4-ylsulfonyl-N-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C13H15N5O4S/c19-12(16-13-14-9-15-17-13)10-2-1-3-11(8-10)23(20,21)18-4-6-22-7-5-18/h1-3,8-9H,4-7H2,(H2,14,15,16,17,19)
• InChI Key: CJYNYSKSOIRQNL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=NC=NN3
• Molecular Formula: C13H15N5O4S
• Molecular Weight: 337.36 g/mol

Description

This compound belongs to the class of organic compounds known as phenylmorpholines. These are aromatic compounds containing a morpholine ring and a benzene ring linked to each other.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of novel 1,2,4-triazole derivatives, including 1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones, was confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The structures of similar compounds were established by NMR and MS analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in various studies. For example, one study reported the synthesis of 1,2,4-triazole derivatives using various chemotherapeutic agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, the yield, melting point, and IR spectrum of 1-(4-bromophenyl)-3,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-one were provided.

Scientific Research Applications

Antioxidant Activity

• BDBM51409 has been investigated for its in vitro antioxidant activity. . These properties are crucial in combating oxidative stress and protecting cells from damage caused by free radicals.

Antibacterial Potential

• In vitro studies explored the antibacterial activity of BDBM51409 against both gram-positive and gram-negative bacteria. . Understanding its antibacterial efficacy can contribute to the development of novel antimicrobial agents.

Drug Discovery

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Biological Applications

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Industrial Uses

• . BDBM51409 could potentially contribute to these areas.

Click Chemistry Applications

• . This method is widely used for creating complex molecules.
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Mechanism of Action

The mechanism of action of similar compounds has been studied in the context of their cytotoxic activities against human cancer cell lines. Molecular docking studies were also done to understand the mechanism and binding modes of these derivatives in the binding pocket of the aromatase enzyme as a possible target.

Safety and Hazards

The safety of similar compounds was evaluated on MRC-5 as a normal cell line and it was found that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry. Heterocyclic compounds containing nitrogen atoms, especially heterocyclic rings with three nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds. These scaffolds are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.